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Compound of Interest

Methyl 3-(3-
Compound Name:
bromophenyl)propanoate

Cat. No.: B121748

Essential Safety and Handling Guide for Methyl
3-(3-bromophenyl)propanoate

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling Methyl 3-(3-
bromophenyl)propanoate. Adherence to these procedures is critical for ensuring laboratory
safety and regulatory compliance.

Chemical Identifier:

e Name: Methyl 3-(3-bromophenyl)propanoate
« CAS Number: 151583-29-8[1][2]

e Molecular Formula: C10H11BrOz[2]

e Molecular Weight: 243.10 g/mol [3]

Hazard Summary: Methyl 3-(3-bromophenyl)propanoate is classified with the following GHS
hazard statements:

e H302: Harmful if swallowed.[3]
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e H315: Causes skin irritation.[3]
e H319: Causes serious eye irritation.[3]
o H335: May cause respiratory irritation.[3]

Due to these hazards, meticulous handling and the use of appropriate personal protective

equipment are mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to mitigate the risks of exposure. The following
table summarizes the required equipment for handling Methyl 3-(3-bromophenyl)propanoate.
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Protection Type

Required Equipment

Specifications and Rationale

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles must be worn at all
times to protect against
splashes.[4] A face shield
provides an additional layer of
protection, especially when
handling larger quantities or
during procedures with a high

splash risk.[4]

Hand Protection

Nitrile Gloves

Nitrile gloves are required for
handling this chemical and
must be worn when cleaning
up spills.[5] For prolonged
contact or when handling
larger volumes, consider
double-gloving or using thicker,
chemical-resistant gloves.[6]
Always inspect gloves for
integrity before use and wash
hands thoroughly after

removal.[7]

Body Protection

Laboratory Coat

A fully buttoned lab coat must
be worn to protect against skin

contact.[7]

Respiratory Protection

Use in a Fume Hood

All handling of Methyl 3-(3-
bromophenyl)propanoate
should be conducted in a
certified chemical fume hood to

prevent inhalation of vapors.[5]

Operational Plan: Weighing and Dissolving the

Compound
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This protocol outlines a standard procedure for safely weighing and dissolving Methyl 3-(3-
bromophenyl)propanoate in a laboratory setting.

Materials:

Methyl 3-(3-bromophenyl)propanoate

e Analytical balance

e Spatula

» Weighing paper or boat

o Appropriate glassware (e.g., beaker, flask)
» Selected solvent

o Magnetic stir bar and stir plate (optional)

» Wash bottle with solvent

Procedure:

e Preparation:

[e]

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

[e]

Don all required PPE as specified in the table above.

o

Prepare the work area within the fume hood by laying down absorbent bench paper.

[¢]

Assemble all necessary equipment and materials.
e Weighing:
o Place a clean, empty weighing boat on the analytical balance and tare it.

o Carefully transfer the desired amount of Methyl 3-(3-bromophenyl)propanoate from its
storage container to the weighing boat using a clean spatula.
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o Record the exact weight.

o Securely close the storage container immediately after use.

 Dissolving:

o

Place the appropriate glassware containing the selected solvent inside the fume hood.

[¢]

Carefully add the weighed Methyl 3-(3-bromophenyl)propanoate to the solvent.

[¢]

Use a wash bottle to rinse any residual compound from the weighing boat into the
glassware.

[¢]

If necessary, add a magnetic stir bar and place the glassware on a stir plate to facilitate
dissolution.

e Post-Procedure:

[e]

Decontaminate the spatula and any other reusable equipment that came into contact with
the chemical.

[e]

Dispose of the weighing boat and any other contaminated disposable materials in the
designated solid halogenated waste container.

Clean the work area within the fume hood.

[e]

o

Properly remove and dispose of gloves, then wash hands thoroughly with soap and water.

Disposal Plan

Proper segregation and disposal of waste are critical to prevent environmental contamination
and ensure compliance with regulations.

Waste Segregation:

e Halogenated Organic Liquid Waste: All solutions containing Methyl 3-(3-
bromophenyl)propanoate and other halogenated solvents must be collected in a
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designated, clearly labeled, and sealed waste container.[S] Do not mix with non-halogenated
waste.

Contaminated Solid Waste: All disposable items that have come into contact with the
chemical, such as gloves, weighing boats, and absorbent paper, must be placed in a
separate, labeled container for solid halogenated waste.[8]

Sharps Waste: Any contaminated needles or other sharps must be disposed of in a
designated sharps container.

Disposal Procedure:

Collect all waste in appropriately labeled containers.
Ensure containers are tightly sealed to prevent leaks or vapor release.[3]

Store waste containers in a designated, well-ventilated secondary containment area away
from incompatible materials.

Follow your institution's specific procedures for hazardous waste pickup and disposal.

Spill and Emergency Procedures

In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, holding the eyelids open.[4] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and immediately wash the affected area with
soap and water for at least 15 minutes.[7] Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen
and seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Spill Cleanup:
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Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Secure the Area: If the spill is flammable, remove all ignition sources.[9] Ensure the area is
well-ventilated, preferably within a fume hood.

Don PPE: Wear the appropriate PPE, including double gloves, chemical splash goggles, a
face shield, and a lab coat.

Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent
material like vermiculite, sand, or spill pillows.[10]

Absorb and Neutralize: Cover the spill with the absorbent material, working from the outside
in.[11] For small spills, treatment with sodium thiosulfate before absorption can be
considered.[8]

Collect Waste: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste disposal.[12]

Decontaminate: Clean the spill area with soap and water. Collect the cleaning materials and
any contaminated rinse water for disposal as hazardous waste.

Report: Report the spill to your supervisor or institutional safety officer.
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Caption: Workflow for handling Methyl 3-(3-bromophenyl)propanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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